Cas no 496925-02-1 (2-Hydroxy-propoxycarbazone)

• Product Name: 2-Hydroxy-propoxycarbazone
• CAS No: 496925-02-1
• MF: C₁₅H₁₈N₄O₈S
• MW: 414.390422344208
• CID: 4780363
• PubChem ID: 329754127
• Update Time: 2023-11-22

2-Hydroxy-propoxycarbazone Chemical and Physical Properties

Names and Identifiers

• Propoxycarbazone-2-hydroxypropoxy
• methyl 2-[[3-(2-hydroxypropoxy)-4-methyl-5-oxo-1,2,4-triazole-1-carbonyl]sulfamoyl]benzoate
• 2-Hydroxy-propoxycarbazone, PESTANAL(R), analytical standard
• 2-{{{[4,5-Dihydro-3-(2-hydroxypropoxy)-4-methyl-5-oxo-1H-1,2,4-triazol-1-yl]carbonyl}amino}sulfonyl}benzoic acid methyl ester
• 2-Hydroxy-propoxycarbazone

• MDL： MFCD28016515
• Inchi： 1S/C15H18N4O8S/c1-9(20)8-27-14-16-19(15(23)18(14)2)13(22)17-28(24,25)11-7-5-4-6-10(11)12(21)26-3/h4-7,9,20H,8H2,1-3H3,(H,17,22)
• InChI Key： DUXDBOLTMWLLPK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)OC)(NC(N1C(N(C)C(=N1)OCC(C)O)=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 763
• XLogP3: 0.9
• Topological Polar Surface Area: 163

2-Hydroxy-propoxycarbazone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：−20°C